2-({1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H27N5O3S/c1-5-30-23-22(17(3)28-30)27-25(29(24(23)32)14-18-8-6-16(2)7-9-18)34-15-21(31)26-19-10-12-20(33-4)13-11-19/h6-13H,5,14-15H2,1-4H3,(H,26,31)
• InChI Key: DKPQDHGSZUCWFZ-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=C(C=C3)C)SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C25H27N5O3S
• Molecular Weight: 477.6 g/mol

Description

2-({1-ethyl-3-methyl-6-[(4-methylphenyl)methyl]-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O3S and its molecular weight is 477.58. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research on derivatives of pyrazolo[4,3-d]pyrimidin, such as the one , has shown promising applications in the field of anticancer agents. For instance, a study explored the synthesis of certain derivatives and tested them for in vitro cytotoxic activity against various cancer cell lines, finding appreciable inhibition against eight different lines (Al-Sanea et al., 2020).

Coordination Complexes and Antioxidant Activity

Another study focused on pyrazole-acetamide derivatives to synthesize novel Co(II) and Cu(II) coordination complexes. These were characterized using various methods, and their antioxidant activities were determined, showing significant activity (Chkirate et al., 2019).

Pharmacological Evaluation

A comprehensive computational and pharmacological evaluation of pyrazole and oxadiazole derivatives, including a focus on toxicity assessment, tumor inhibition, and antioxidant, analgesic, and anti-inflammatory actions, has been conducted. This research provides insight into the diverse pharmacological applications of these compounds (Faheem, 2018).

Antimicrobial Activities

Several studies have investigated the antimicrobial potential of compounds in this category. For example, research into the synthesis of thiazoles and their fused derivatives has revealed significant antimicrobial activities against a range of bacterial and fungal species (Wardkhan et al., 2008).

Radioligand Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides has been reported as selective ligands for the translocator protein (18 kDa), highlighting their potential use in radioligand imaging with PET scans. This includes the synthesis and evaluation of specific compounds for imaging applications (Dollé et al., 2008).

Synthesis of Novel Heterocyclic Compounds

Research has also been conducted on the synthesis of novel heterocyclic compounds containing a sulfonamido moiety. These compounds have been synthesized and tested for their antibacterial activities, demonstrating their potential use as antibacterial agents (Azab et al., 2013).